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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669 Get Quote

Introduction
Adipic acid is a dicarboxylic acid that can be found in various biological matrices such as urine,

plasma, and amniotic fluid. Its levels are often analyzed for the diagnosis and monitoring of

certain inherited metabolic disorders, including glutaric aciduria type I and II and medium-chain

acyl-CoA dehydrogenase (MCAD) deficiency.[1][2][3] Accurate quantification of endogenous

adipic acid is crucial for clinical diagnosis and research. The use of a stable isotope-labeled

internal standard, such as Adipic acid-d4, is essential for achieving reliable and reproducible

results in mass spectrometry-based analyses.[4][5] This document provides a detailed protocol

for the preparation and spiking of Adipic acid-d4 into biological samples for quantitative

analysis.

Principle
Adipic acid-d4 is chemically identical to its endogenous counterpart but has a different mass

due to the replacement of four hydrogen atoms with deuterium. By adding a known amount of

Adipic acid-d4 to a biological sample at an early stage of sample preparation, it can be used

to correct for the variability and loss of the analyte during the entire analytical process,

including extraction, derivatization (if necessary), and detection. The ratio of the signal from the

endogenous adipic acid to the signal from the Adipic acid-d4 internal standard is used for

accurate quantification.
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Adipic acid-d4 (Deuterated Adipic Acid)

Adipic acid (for calibration standards)

Biological samples (e.g., plasma, serum, urine, tissue)

Methanol (HPLC or LC-MS grade)

Acetonitrile (HPLC or LC-MS grade)

Perchloric acid (0.1 M)

Dichloromethane

Ammonium hydroxide solution (3.5 M)

Phosphate-buffered saline (PBS), pH 7.4

Vortex mixer

Centrifuge

Pipettes and tips

Sample vials

Experimental Protocols
Accurately weigh a known amount of Adipic acid-d4.

Dissolve the weighed Adipic acid-d4 in methanol to prepare a stock solution of a specific

concentration (e.g., 1 mg/mL).

Store the stock solution at -20°C in a tightly sealed container.

Dilute the Adipic acid-d4 stock solution with methanol or an appropriate solvent to a

working concentration. The final concentration in the sample should be comparable to the

expected endogenous adipic acid levels.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12314669?utm_src=pdf-body
https://www.benchchem.com/product/b12314669?utm_src=pdf-body
https://www.benchchem.com/product/b12314669?utm_src=pdf-body
https://www.benchchem.com/product/b12314669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12314669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The working solution should be freshly prepared or stored at 2-8°C for short-term use.

Plasma/Serum: Collect blood in appropriate tubes (e.g., EDTA or heparin for plasma, serum

separator tubes for serum). Centrifuge to separate plasma or serum. Store at -80°C until

analysis.

Urine: Collect urine samples in sterile containers. Store at -80°C.

Tissue: Dissect tissue samples rapidly on ice, weigh, and immediately freeze in liquid

nitrogen. Store at -80°C.

This protocol outlines a general procedure for protein precipitation and extraction. Optimization

may be required for specific sample types and analytical methods.

For Plasma/Serum Samples:

Thaw frozen plasma or serum samples on ice.

Vortex the sample to ensure homogeneity.

In a microcentrifuge tube, add 100 µL of the plasma or serum sample.

Add a specific volume of the Adipic acid-d4 working internal standard solution (e.g., 10 µL).

The amount added should result in a concentration within the linear range of the analytical

method.

Add 300 µL of cold acetonitrile or methanol to precipitate proteins.

Vortex the mixture vigorously for 30 seconds.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a new tube for analysis.

The supernatant can be evaporated to dryness and reconstituted in a suitable solvent for LC-

MS analysis if necessary.
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For Urine Samples:

Thaw frozen urine samples and vortex.

Centrifuge at 5,000 x g for 10 minutes to remove any particulate matter.

Take 100 µL of the supernatant.

Spike with the Adipic acid-d4 working internal standard solution.

Dilute the sample with an appropriate solvent (e.g., mobile phase) if necessary before

injection into the analytical system. For some methods, a simple dilution and filtration may be

sufficient.

For Tissue Samples:

Weigh the frozen tissue sample.

Add a suitable volume of cold PBS (e.g., 1:3 w/v) and homogenize the tissue on ice.

Take a known volume of the tissue homogenate (e.g., 100 µL).

Spike with the Adipic acid-d4 working internal standard solution.

Proceed with protein precipitation as described for plasma/serum samples (Step 5 onwards).

Data Presentation
The following table summarizes typical concentrations of endogenous adipic acid in various

biological fluids. The concentration of the spiked Adipic acid-d4 internal standard should

ideally fall within this range.
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Biological Matrix
Typical Endogenous
Adipic Acid Concentration

Reference

Amniotic Fluid 0.33 ± 0.08 µmol/L

Urine (MCAD deficiency) 156 - 3884 mg/g creatinine

Urine (Fasting controls) 223 - 761 mg/g creatinine

Proper storage of samples is critical for accurate quantification. While specific stability data for

Adipic acid-d4 in various matrices is not readily available, general guidelines for small

molecule stability should be followed.

Condition Recommendation Rationale

Stock Solution Storage

Store Adipic acid-d4 stock

solution at -20°C or lower in an

airtight container.

To prevent solvent evaporation

and potential degradation.

Working Solution Storage
Prepare fresh or store at 2-8°C

for a limited time.

To minimize the risk of

degradation and concentration

changes.

Biological Sample Storage

Store plasma, serum, urine,

and tissue samples at -80°C

for long-term storage.

Lower temperatures minimize

enzymatic and chemical

degradation of the analyte.

Post-Extraction Stability

Analyze extracted samples as

soon as possible. If storage is

necessary, keep at 4°C for

short-term and -80°C for long-

term.

To prevent degradation of the

analyte in the final extract.
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Caption: Experimental workflow for the analysis of adipic acid in biological samples using

Adipic acid-d4 as an internal standard.
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Caption: Logical relationship of using an internal standard for accurate quantification.

Conclusion
The protocol described provides a robust framework for the use of Adipic acid-d4 as an

internal standard for the accurate quantification of adipic acid in various biological matrices.
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Adherence to proper sample handling, storage, and spiking procedures is critical for obtaining

reliable and reproducible data in metabolomics research and clinical diagnostics. The provided

workflow and logical diagrams serve as a visual guide to the experimental process and the

principle of internal standard-based quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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